Cas no 625439-38-5 (5-Methyl-1H-pyrazole-3-carbonyl chloride)

• Product Name: 5-Methyl-1H-pyrazole-3-carbonyl chloride
• CAS No: 625439-38-5
• MF: C₅H₅ClN₂O
• MW: 144.55899977684
• CID: 2125033
• Update Time: 2023-08-03

5-Methyl-1H-pyrazole-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1H-pyrazole-3-carbonyl chloride
• 3-methyl-1H-pyrazole-5-carbonyl chloride
• 5-Methyl-1H-pyrazole-3-carbonyl chloride

• Inchi： 1S/C5H5ClN2O/c1-3-2-4(5(6)9)8-7-3/h2H,1H3,(H,7,8)
• InChI Key： AZEPWTIPYUHDKC-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C)NN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 128
• Topological Polar Surface Area: 45.8